Cas no 926204-88-8 (6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid)

• Product Name: 6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid
• CAS No: 926204-88-8
• MF: C₁₇H₁₁BrN₂O₂
• MW: 355.185443162918
• CID: 5235628
• Update Time: 2026-03-08

6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 6-bromo-2-[2-(4-pyridinyl)ethenyl]-

• Inchi： 1S/C17H11BrN2O2/c18-12-2-4-16-14(9-12)15(17(21)22)10-13(20-16)3-1-11-5-7-19-8-6-11/h1-10H,(H,21,22)
• InChI Key： KKNHYSSJHQAITJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C(O)=O)=CC=1C=CC1C=CN=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid

6-Bromo-2-[2-(Pyridin-4-Yl)Ethenyl]Quinoline-4-Carboxylic Acid: A Comprehensive Overview

6-Bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid, identified by the CAS registry number CAS No. 926204-88-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications in drug discovery, material science, and analytical chemistry.

The molecular structure of this compound is characterized by a quinoline ring system, which is fused with a pyridine ring and a carboxylic acid group at the 4-position. The presence of a bromine atom at the 6-position and a vinyl pyridine substituent at the 2-position introduces unique electronic and steric properties to the molecule. These features make it an interesting candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the importance of quinoline derivatives in drug development, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The bromine substitution at the 6-position in this compound is known to enhance its stability and bioavailability, making it a promising lead compound for medicinal chemists.

The synthesis of 6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid involves multi-step organic reactions, including Friedländer-type cyclization, Stille coupling, and Suzuki-Miyaura cross-coupling reactions. These methods allow for precise control over the substitution patterns on the quinoline ring, enabling researchers to tailor the compound's properties for specific applications.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development. Recent research has demonstrated its efficacy in inhibiting tumor growth in preclinical models, suggesting further exploration in clinical trials.

The application of computational chemistry techniques, such as molecular docking and quantum mechanical calculations, has provided deeper insights into the interaction mechanisms of this compound with biological targets. These studies have revealed that the vinyl pyridine moiety plays a critical role in stabilizing interactions with target proteins, enhancing its pharmacological profile.

In conclusion, 6-bromo-2-[2-(pyridin-4-yl)ethenyl]quinoline-4-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique structure and promising biological activity make it an attractive subject for further research and development.